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Compound of Interest

Compound Name:
2-Methylmercapto-

propionaldehyde

Cat. No.: B1268107 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of hazardous chemicals is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of 2-Methylmercapto-
propionaldehyde (also known as Methional), a combustible liquid with significant health and

environmental hazards. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
2-Methylmercapto-propionaldehyde is a combustible liquid that is harmful if swallowed or

inhaled, toxic in contact with skin, and causes serious eye damage.[1][2] It may also cause skin

irritation and allergic reactions.[1][2] Due to its hazardous nature, it is crucial to handle this

chemical in a well-ventilated area, preferably under a chemical fume hood, and to keep it away

from heat, sparks, open flames, and hot surfaces.[1][2][3]

Personnel handling this substance must wear appropriate Personal Protective Equipment

(PPE), including protective gloves, clothing, and eye/face protection.[1][2] In case of accidental

contact, immediately wash the affected skin with plenty of soap and water and remove

contaminated clothing.[2] If inhaled, move the person to fresh air.[1] In case of eye contact,

rinse cautiously with water for several minutes.[1]
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In the event of a spill, evacuate the area and ensure adequate ventilation.[1] Remove all

sources of ignition.[2] Small spills should be absorbed with an inert material, such as sand,

diatomite, or universal binders.[4] The absorbed material should then be collected into a

suitable, closed container for disposal.[2][5] Do not allow the chemical to enter drains or

surface water, as it is harmful to aquatic life.[1][2]

Step-by-Step Disposal Procedure
The proper disposal of 2-Methylmercapto-propionaldehyde is critical to prevent

environmental contamination and ensure safety. The following steps outline the required

procedure:

Waste Collection: Collect waste 2-Methylmercapto-propionaldehyde and any

contaminated materials (e.g., absorbent materials from spills, used containers) in a

designated, properly labeled, and tightly closed container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "2-Methylmercapto-propionaldehyde".

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, bases, and acids.[6] The storage

area should be secure and accessible only to authorized personnel.[1]

Professional Disposal: The disposal of 2-Methylmercapto-propionaldehyde must be

conducted through an approved waste disposal plant.[1][2][5] Contact your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal in accordance with local, state, and federal

regulations.

Quantitative Hazard Data
The following table summarizes the key quantitative data related to the hazards of 2-
Methylmercapto-propionaldehyde.
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Hazard
Classification

GHS Category Signal Word Hazard Statement

Flammable liquids Category 4 Warning
H227: Combustible

liquid[1]

Acute toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed[1]

Acute toxicity, Dermal Category 3 Danger
H311: Toxic in contact

with skin[1]

Acute toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled[1]

Skin

corrosion/irritation
Category 2 Warning

H315: Causes skin

irritation[1]

Serious eye

damage/eye irritation
Category 1 Danger

H318: Causes serious

eye damage[1]

Skin sensitization Category 1 Warning

H317: May cause an

allergic skin

reaction[1]

Hazardous to the

aquatic environment,

long-term hazard

Category 3 -

H412: Harmful to

aquatic life with long

lasting effects[1]

Experimental Workflow for Disposal
The logical workflow for the proper handling and disposal of 2-Methylmercapto-
propionaldehyde is illustrated in the diagram below. This visualization outlines the procedural

steps from initial handling to final disposal, emphasizing the critical safety and compliance

checkpoints.
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Workflow for Proper Disposal of 2-Methylmercapto-propionaldehyde
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Caption: Logical workflow for the safe disposal of 2-Methylmercapto-propionaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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